Cas no 666853-55-0 (PIPERAZINONE, 4-(TRIPHENYLMETHYL)-)

• Product Name: PIPERAZINONE, 4-(TRIPHENYLMETHYL)-
• CAS No: 666853-55-0
• MF: C₂₃H₂₂N₂O
• MW: 342.433585643768
• CID: 3497002
• Update Time: 2025-05-22

PIPERAZINONE, 4-(TRIPHENYLMETHYL)- Chemical and Physical Properties

Names and Identifiers

• PIPERAZINONE, 4-(TRIPHENYLMETHYL)-
• 4-Trityl-piperazin-2-one

• Inchi： 1S/C23H22N2O/c26-22-18-25(17-16-24-22)23(19-10-4-1-5-11-19,20-12-6-2-7-13-20)21-14-8-3-9-15-21/h1-15H,16-18H2,(H,24,26)
• InChI Key： BMIWCYAAFLKIHT-UHFFFAOYSA-N
• SMILES： N1CCN(C(C2=CC=CC=C2)(C2=CC=CC=C2)C2=CC=CC=C2)CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on PIPERAZINONE, 4-(TRIPHENYLMETHYL)-

Comprehensive Overview of PIPERAZINONE, 4-(TRIPHENYLMETHYL)- (CAS No. 666853-55-0)

PIPERAZINONE, 4-(TRIPHENYLMETHYL)- (CAS No. 666853-55-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The compound features a piperazinone core, which is a heterocyclic moiety known for its versatility in drug design. The addition of a triphenylmethyl (trityl) group at the 4-position enhances its steric bulk and potential applications in protecting group chemistry and intermediate synthesis.

Researchers are increasingly exploring PIPERAZINONE, 4-(TRIPHENYLMETHYL)- for its role in the development of novel therapeutic agents. The piperazinone scaffold is prevalent in bioactive molecules, particularly in central nervous system (CNS) drugs and antimicrobial agents. This compound’s structural complexity makes it a valuable building block for high-throughput screening and medicinal chemistry projects. Its CAS No. 666853-55-0 is frequently searched in academic and industrial databases, reflecting its relevance in modern drug discovery.

One of the trending topics in chemical synthesis is the use of triphenylmethyl-protected intermediates, and PIPERAZINONE, 4-(TRIPHENYLMETHYL)- fits perfectly into this narrative. The trityl group is renowned for its stability under various reaction conditions, making it a preferred choice for multi-step synthesis. This compound is often discussed in forums and publications focusing on peptide chemistry and small molecule inhibitors, aligning with current industry demands for precision and efficiency.

From an SEO perspective, keywords such as "piperazinone derivatives," "CAS 666853-55-0 applications," and "triphenylmethyl protection" are highly relevant. These terms are frequently queried by chemists and researchers seeking advanced synthetic methodologies. The compound’s potential in catalysis and material science further broadens its appeal, as interdisciplinary applications continue to dominate scientific discourse.

In summary, PIPERAZINONE, 4-(TRIPHENYLMETHYL)- (CAS No. 666853-55-0) represents a critical intersection of organic synthesis and pharmaceutical innovation. Its robust structure and functional versatility make it a staple in laboratories focused on cutting-edge research. As the scientific community prioritizes sustainable chemistry and green synthesis, this compound’s role in reducing waste and improving yield will likely grow, solidifying its importance in future studies.